Cas no 2034287-32-4 (1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea)

• Product Name: 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• CAS No: 2034287-32-4
• MF: C₂₀H₂₃F₃N₄O
• MW: 392.418034791946
• CID: 6234486
• PubChem ID: 92074707
• Update Time: 2025-06-14

1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-3-[2-(trifluoromethyl)phenyl]urea
• 1-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• AKOS026688664
• 1-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-3-[2-(trifluoromethyl)phenyl]urea
• 2034287-32-4
• F6454-2583
• 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea

• Inchi： 1S/C20H23F3N4O/c1-14-12-16(6-9-24-14)27-10-7-15(8-11-27)13-25-19(28)26-18-5-3-2-4-17(18)20(21,22)23/h2-6,9,12,15H,7-8,10-11,13H2,1H3,(H2,25,26,28)
• InChI Key： MQTZQMSDBDZNMR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 392.18239586g/mol
• Monoisotopic Mass: 392.18239586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea

Comprehensive Overview of 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea (CAS No. 2034287-32-4)

1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea, with the CAS number 2034287-32-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine core, a 2-methylpyridine moiety, and a trifluoromethylphenyl group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a small molecule inhibitor or modulator in targeting specific biological pathways.

The compound's structural complexity and functional groups contribute to its versatility in drug design. The presence of the trifluoromethyl group enhances its metabolic stability and binding affinity, while the piperidine ring offers conformational flexibility, critical for interacting with biological targets. Current studies explore its potential in addressing neurodegenerative diseases, inflammatory conditions, and oncology, aligning with trending research topics like precision medicine and targeted therapy. These applications resonate with frequent search queries such as "new small molecule therapeutics" and "piperidine derivatives in drug development."

From a synthetic chemistry perspective, 2034287-32-4 exemplifies modern heterocyclic chemistry techniques. Its synthesis typically involves multi-step reactions, including amide coupling and N-alkylation, which are widely discussed in academic and industrial forums. The compound’s urea linkage is particularly noteworthy, as it often plays a pivotal role in hydrogen bonding interactions with biological targets, a feature highly sought after in kinase inhibitors and GPCR modulators.

In the context of AI-driven drug discovery, 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea serves as a case study for computational modeling. Researchers leverage molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses to predict its bioactivity, a topic frequently searched by computational chemists. The integration of machine learning in optimizing such compounds highlights its relevance in cutting-edge pharmaceutical innovation.

Safety and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound are also critical areas of investigation. Given the rising demand for safer therapeutics, studies focus on its pharmacokinetic properties and potential off-target effects. This aligns with popular search terms like "improving drug bioavailability" and "reducing toxicity in small molecules," reflecting the industry’s shift toward patient-centric drug development.

In summary, CAS 2034287-32-4 represents a promising candidate in the realm of medicinal chemistry. Its structural ingenuity, combined with potential therapeutic applications, positions it at the forefront of biopharmaceutical research. As the scientific community continues to explore its capabilities, this compound may pave the way for novel treatments in areas with high unmet medical needs.